Cas no 40759-77-1 (2-(Dichloromethyl)benzoic acid)

2-(Dichloromethyl)benzoic acid structure
40759-77-1 structure
Product Name:2-(Dichloromethyl)benzoic acid
CAS No:40759-77-1
MF:C8H6Cl2O2
MW:205.03804063797
CID:2667293
PubChem ID:13231000
Update Time:2025-04-21

2-(Dichloromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(dichloromethyl)benzoic acid
    • 2-Dichloromethylbenzoic acid
    • 40759-77-1
    • SCHEMBL8607508
    • DTXSID90530482
    • 2-(Dichloromethyl)benzoic acid
    • Inchi: 1S/C8H6Cl2O2/c9-7(10)5-3-1-2-4-6(5)8(11)12/h1-4,7H,(H,11,12)
    • InChI Key: IHVPBONIOHGKDJ-UHFFFAOYSA-N
    • SMILES: ClC(C1C=CC=CC=1C(=O)O)Cl

Computed Properties

  • Exact Mass: 203.9744848Da
  • Monoisotopic Mass: 203.9744848Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 37.3Ų
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